3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid

• IUPAC Name: 3-[[4-[(E)-2-(4-chlorophenyl)-2-cyanoethenyl]phenoxy]methyl]benzoic acid
• InChI: InChI=1S/C23H16ClNO3/c24-21-8-6-18(7-9-21)20(14-25)12-16-4-10-22(11-5-16)28-15-17-2-1-3-19(13-17)23(26)27/h1-13H,15H2,(H,26,27)/b20-12-
• InChI Key: AIKUKBWHPDNTTB-NDENLUEZSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)COC2=CC=C(C=C2)C=C(C#N)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)C(=O)O)COC2=CC=C(C=C2)/C=C(/C#N)\C3=CC=C(C=C3)Cl
• Molecular Formula: C23H16ClNO3
• Molecular Weight: 389.8 g/mol

Description

3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid, also known as GW501516, is a synthetic peroxisome proliferator-activated receptor delta (PPARδ) agonist. It was initially developed as a potential treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia. However, it has gained popularity in the scientific community for its potential applications in exercise performance enhancement and endurance training.

Mechanism of Action

3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid activates PPARδ, a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism. Activation of PPARδ leads to an increase in fatty acid oxidation and glucose uptake in skeletal muscle cells, resulting in improved endurance and exercise performance.
Biochemical and Physiological Effects
3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid has been shown to increase endurance and improve exercise performance in animal models. It also leads to an increase in the number of slow-twitch muscle fibers, which are involved in endurance activities. In addition, 3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid has been shown to improve insulin sensitivity and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid in lab experiments is its ability to improve endurance and exercise performance in animal models. This allows researchers to study the effects of exercise on various physiological and biochemical parameters. However, one limitation is that the long-term effects of 3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid on human health are not well understood.

Future Directions

1. Further studies are needed to determine the long-term effects of 3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid on human health.
2. The potential applications of 3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid in the treatment of metabolic disorders such as obesity, diabetes, and dyslipidemia should be further explored.
3. The effects of 3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid on muscle fiber composition and its potential applications in muscle wasting diseases should be investigated.
4. The use of 3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid in combination with other drugs or interventions to enhance exercise performance should be studied.
5. The effects of 3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid on other physiological and biochemical parameters, such as mitochondrial function and oxidative stress, should be investigated.
In conclusion, 3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid has gained popularity in the scientific community for its potential applications in exercise performance enhancement and endurance training. Its mechanism of action involves the activation of PPARδ, leading to an increase in fatty acid metabolism and glucose uptake in skeletal muscle cells. While it has advantages in lab experiments, its long-term effects on human health are not well understood, and further research is needed to explore its potential applications in the treatment of metabolic disorders and muscle wasting diseases.

Synthesis Methods

The synthesis of 3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid involves the reaction of 4-(2-(4-chlorophenyl)-2-methylpropyl)benzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-(2-(4-cyanophenoxy)ethyl)phenol in the presence of triethylamine to yield the final product.

Scientific Research Applications

3-({4-[2-(4-chlorophenyl)-2-cyanovinyl]phenoxy}methyl)benzoic acid has been extensively studied for its potential applications in exercise performance enhancement and endurance training. It has been shown to increase the expression of genes involved in fatty acid metabolism and improve glucose uptake in skeletal muscle cells. This leads to an increase in endurance and the ability to perform high-intensity exercises for longer periods.